Cas no 1260654-20-3 ((3-Fluorocyclobutyl)methanol)

(3-Fluorocyclobutyl)methanol structure
(3-Fluorocyclobutyl)methanol structure
Product Name:(3-Fluorocyclobutyl)methanol
CAS No:1260654-20-3
MF:C5H9FO
MW:104.122765302658
MDL:MFCD15527038
CID:1011205
PubChem ID:53414500
Update Time:2024-11-04

(3-Fluorocyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-fluoro-cyclobutyl)-methanol
    • (3-fluorocyclobutyl)methanol
    • (trans-3-Fluorocyclobutyl)methanol
    • AMCB00041
    • AM85531
    • SY259296
    • SCHEMBL18631320
    • AT26788
    • AKOS024124178
    • 1260654-20-3
    • cis-(3-fluorocyclobutyl)methanol
    • CS-0053367
    • EN300-6156307
    • AKOS040805517
    • AS-39698
    • (3-Fluorocyclobutyl)-methanol
    • [(1s,3s)-3-fluorocyclobutyl]methanol
    • EN300-1622952
    • AKOS040805519
    • 2920186-96-3
    • SB84405
    • 1801545-38-9
    • MFCD15527038
    • TRANS-(3-FLUOROCYCLOBUTYL)METHANOL
    • [(1r,3r)-3-fluorocyclobutyl]methanol
    • (3-Fluorocyclobutyl)methanol
    • MDL： MFCD15527038
    • Inchi： 1S/C5H9FO/c6-5-1-4(2-5)3-7/h4-5,7H,1-3H2
    • InChI Key： FVQRBAHVLBOJNL-UHFFFAOYSA-N
    • SMILES： FC1CC(CO)C1

Computed Properties

  • Exact Mass: 104.063743068g/mol
  • Monoisotopic Mass: 104.063743068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 59.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 138.2±13.0 ºC (760 Torr),
  • Flash Point: 59.6±11.5 ºC,
  • Solubility: Dissolution (58 g/l) (25 º C),

(3-Fluorocyclobutyl)methanol Pricemore >>

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(3-Fluorocyclobutyl)methanol Suppliers

Amadis Chemical Company Limited
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(CAS:1260654-20-3)(3-Fluorocyclobutyl)methanol
Order Number:A1047174
Stock Status:in Stock
Quantity:10g/500mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:24
Price ($):1826.0/412.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1260654-20-3)(3-Fluorocyclobutyl)methanol
A1047174
Purity:99%/99%
Quantity:10g/500mg
Price ($):1826.0/412.0
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